Cas no 1361879-35-7 (6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde)

• Product Name: 6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde
• CAS No: 1361879-35-7
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4799941
• Update Time: 2025-05-20

6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-7-1-2-9(14)8(5-7)11-4-3-10(15)12(6-17)16-11/h1-6H
• InChI Key： YEQYUTNPZDBEMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=C(C=O)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde

Comprehensive Overview of 6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde (CAS No. 1361879-35-7)

The compound 6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde (CAS No. 1361879-35-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. This fluorinated picolinaldehyde derivative is characterized by its unique molecular structure, which combines a dichlorophenyl moiety with a fluoropicolinaldehyde group. Such structural features make it a valuable building block for the synthesis of complex molecules, particularly in the development of novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like 6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde has surged due to their enhanced bioavailability and metabolic stability. Researchers are increasingly focusing on fluorine-containing intermediates to improve the efficacy of therapeutic agents. This compound, in particular, has garnered attention for its potential role in kinase inhibitor development, a hot topic in oncology and autoimmune disease research. Its dichlorophenyl component also contributes to its utility in designing herbicides and fungicides, aligning with the growing need for sustainable agricultural solutions.

The synthesis of 6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde involves multi-step organic reactions, including palladium-catalyzed cross-coupling and selective fluorination. These methods are widely discussed in academic and industrial circles, as they offer high yields and scalability. The compound’s aldehyde functional group further enhances its reactivity, enabling diverse derivatization pathways. This versatility makes it a preferred choice for medicinal chemists and material scientists exploring new applications.

From an environmental perspective, the use of halogenated compounds like 6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde is carefully regulated to ensure minimal ecological impact. Innovations in green chemistry are driving the development of safer alternatives and more efficient synthesis routes. This aligns with global trends toward sustainable chemical production, a topic frequently searched by professionals in the field.

In summary, 6-(2,5-Dichlorophenyl)-3-fluoropicolinaldehyde (CAS No. 1361879-35-7) represents a critical intermediate in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting the compound’s broad utility. As the scientific community continues to explore fluorine chemistry and halogenated building blocks, this compound is poised to remain a focal point of innovation.